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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1676398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Methomyl-d3 in

various organic solvents. The information herein is intended to support research, analytical

method development, and formulation activities.

Introduction to Methomyl-d3
Methomyl-d3 is the deuterated form of Methomyl, a broad-spectrum carbamate insecticide. In

analytical chemistry, Methomyl-d3 serves as a crucial internal standard for the accurate

quantification of Methomyl in various matrices using gas chromatography (GC) or liquid

chromatography-mass spectrometry (LC-MS).[1] Its physical and chemical properties are

nearly identical to those of Methomyl, with the primary difference being the isotopic labeling

which allows for its differentiation in mass spectrometric analysis.

Physical and Chemical Properties of Methomyl-d3
A summary of the key physical and chemical properties of Methomyl-d3 is presented below.
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Property Value

CAS Number 1398109-07-3[1][2][3][4]

Molecular Formula C₅H₇D₃N₂O₂S[1][4]

Molecular Weight 165.23 g/mol [3][4][5]

Physical State White crystalline solid[1][2]

Melting Point 78 - 79 °C[2]

Odor Slight sulfurous[2]

Solubility Profile
Quantitative solubility data for Methomyl-d3 is not readily available in published literature.

However, the solubility of its non-deuterated counterpart, Methomyl, is well-documented and is

expected to be a very close approximation for Methomyl-d3 due to their structural similarity.

Qualitative Solubility of Methomyl-d3:

Chloroform: Slightly soluble[1][4]

Methanol: Slightly soluble[1][4]

Quantitative Solubility of Methomyl (as a proxy for Methomyl-d3):

The following table summarizes the solubility of Methomyl in various organic solvents.

Solvent Solubility (g/L)

Methanol 1000[6]

Acetone 720[6]

Ethanol 420[6]

Isopropanol 220[6]

Toluene 30[6]
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Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The shake-flask method is a widely recognized and robust technique for determining the

equilibrium solubility of a compound in a given solvent.[7]

I. Materials and Equipment

Methomyl-d3 (analytical standard)

Organic solvent of interest (HPLC grade or equivalent)

Analytical balance

Glass vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

II. Procedure

Preparation of a Saturated Solution:

Add an excess amount of Methomyl-d3 to a glass vial. The excess solid should be

visually apparent.

Add a known volume of the organic solvent to the vial.

Equilibration:

Seal the vial tightly to prevent solvent evaporation.
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Place the vial in a constant temperature shaker set to a specific temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solid:

After equilibration, allow the vial to stand at the same constant temperature to let the

undissolved solid settle.

Centrifuge the vial to further facilitate the separation of the solid from the supernatant.

Carefully withdraw a known volume of the clear supernatant using a syringe and filter it

through a syringe filter into a clean vial. This step is crucial to remove any remaining solid

particles.

Quantification of Solute:

Prepare a series of standard solutions of Methomyl-d3 of known concentrations in the

same solvent.

Generate a calibration curve by analyzing the standard solutions using a validated HPLC

method.

Dilute the filtered supernatant with a known volume of the solvent to bring its concentration

within the range of the calibration curve.

Analyze the diluted sample using the same HPLC method and determine the

concentration of Methomyl-d3 from the calibration curve.

Data Reporting:

Calculate the solubility by taking into account the dilution factor.

The solubility is typically reported in mg/mL or g/L at the specified temperature.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of Methomyl-d3.
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Click to download full resolution via product page

Caption: Workflow for determining solubility using the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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